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Compound of Interest

Compound Name: 4-Bromo-3-methylpyridine
CAS No.: 10168-00-0
Cat. No.: B157446
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for 4-Bromo-3-
methylpyridine, a key intermediate in various synthetic applications. Due to the limited
availability of publicly accessible, comprehensive experimental spectra for this specific
compound, this document presents a combination of predicted data based on established
spectroscopic principles and data from closely related isomers. This guide is intended to serve
as a valuable resource for the identification and characterization of 4-Bromo-3-methylpyridine
in a laboratory setting.

Spectroscopic Data Summary

The following tables summarize the predicted and expected spectroscopic data for 4-Bromo-3-
methylpyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted *H NMR Data for 4-Bromo-3-methylpyridine
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
~8.3-8.5 d 1H H-2
~8.2-84 d 1H H-6
~7.2-74 dd 1H H-5
~24-26 S 3H -CHs

Table 2: Predicted 13C NMR Data for 4-Bromo-3-methylpyridine

Chemical Shift (8) ppm Assignment
~150 - 152 C-2

~148 - 150 C-6

~138 - 140 C-3

~125 - 127 C-4
~123-125 C-5

~18 - 20 -CHs

Infrared (IR) Spectroscopy

Table 3: Expected IR Absorption Bands for 4-Bromo-3-methylpyridine
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Wavenumber (cm~?) Intensity Assignment

3100 - 3000 Medium C-H stretch (aromatic)
2980 - 2850 Medium C-H stretch (aliphatic)
1600 - 1550 Strong C=N stretch (pyridine ring)
1470 - 1430 Strong C=C stretch (pyridine ring)
1100 - 1000 Strong C-Br stretch

850 - 750 Strong C-H out-of-plane bend

(aromatic)

Mass Spectrometry (MS)

Table 4: Expected Mass Spectrometry Data for 4-Bromo-3-methylpyridine

mlz Relative Abundance (%) Assignment
[M]* (Molecular ion with 7°Br/
171/173 ~100/~98 _
81Br isotopes)
92 Variable [M-Br]*
156/158 Variable [M-CHs]*

Experimental Protocols

The following are generalized experimental protocols that would be suitable for obtaining the

spectroscopic data for 4-Bromo-3-methylpyridine, which is a liquid at room temperature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Obijective: To acquire high-resolution *H and 3C NMR spectra of 4-Bromo-3-methylpyridine.

Materials & Equipment:

e 4-Bromo-3-methylpyridine sample
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o Deuterated chloroform (CDCls) with 0.03% (v/v) tetramethylsilane (TMS)
 5mm NMR tubes

 NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

o Sample Preparation: Dissolve approximately 5-10 mg of 4-Bromo-3-methylpyridine in
about 0.6 mL of CDCIs containing TMS in a clean, dry NMR tube.

e Instrument Setup:
o Insert the sample into the NMR spectrometer.
o Lock the spectrometer on the deuterium signal of the CDCls.
o Shim the magnetic field to achieve optimal homogeneity.

o Set the appropriate acquisition parameters for both *H and 3C NMR. For *H NMR, typical
parameters include a 30° pulse angle and a relaxation delay of 1-2 seconds. For 13C NMR,
a proton-decoupled sequence is typically used.

o Data Acquisition: Acquire the Free Induction Decay (FID) for both *H and 13C nuclei.
» Data Processing:

o Apply a Fourier transform to the FID to obtain the spectrum.

o Phase the spectrum and reference it to the TMS signal at 0.00 ppm.

o Integrate the peaks in the *H NMR spectrum.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of 4-Bromo-3-methylpyridine.

Materials & Equipment:
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4-Bromo-3-methylpyridine sample

Fourier Transform Infrared (FTIR) spectrometer with an Attenuated Total Reflectance (ATR)
accessory or salt plates (NaCl or KBr).

Isopropanol or other suitable solvent for cleaning.

Procedure (using ATR):

Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.

Sample Application: Place a small drop of 4-Bromo-3-methylpyridine directly onto the ATR
crystal.

Spectrum Acquisition: Acquire the IR spectrum over a typical range of 4000-400 cm~2.[1]

Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and a
soft tissue.

Procedure (using salt plates):

Sample Preparation: Place a drop of 4-Bromo-3-methylpyridine onto one salt plate and
carefully place the second salt plate on top to create a thin liquid film.

Spectrum Acquisition: Place the salt plate assembly in the sample holder of the FTIR
spectrometer and acquire the spectrum.

Cleaning: After analysis, disassemble the salt plates and clean them immediately with a dry
solvent to prevent damage.

Mass Spectrometry (MS)

Objective: To determine the mass-to-charge ratio of the molecular ion and major fragment ions

of 4-Bromo-3-methylpyridine.

Materials & Equipment:

4-Bromo-3-methylpyridine sample
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» Volatile solvent (e.g., methanol or acetonitrile)

e Mass spectrometer with an appropriate ionization source (e.g., Electron lonization - El or
Electrospray lonization - ESI).

Procedure (using EI with GC-MS):

o Sample Preparation: Prepare a dilute solution of 4-Bromo-3-methylpyridine (e.g., 1 mg/mL)
in a volatile solvent.

e GC-MS Analysis:

o Inject a small volume (e.g., 1 pL) of the sample solution into the Gas Chromatograph-
Mass Spectrometer (GC-MS).

o The compound will be separated on the GC column and then introduced into the mass
spectrometer.

o The molecules are ionized by an electron beam (typically 70 eV).

o Data Acquisition: The mass analyzer separates the resulting ions based on their mass-to-
charge ratio, and a detector records their abundance.

o Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak
(characterized by the isotopic pattern of bromine) and major fragment ions. The presence of
two peaks of nearly equal intensity separated by 2 m/z units for the molecular ion is
characteristic of a monobrominated compound.[2][3]

Visualization of Analytical Workflow

The following diagram illustrates a logical workflow for the spectroscopic analysis of 4-Bromo-
3-methylpyridine.
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Caption: A logical workflow for the spectroscopic analysis of 4-Bromo-3-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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